Cas no 850568-37-5 (3-Ethoxycarbonyl-5-nitrophenylboronic acid)
850568-37-5 structure
Product Name:3-Ethoxycarbonyl-5-nitrophenylboronic acid
CAS No:850568-37-5
MF:C9H10BNO6
MW:238.989802837372
MDL:MFCD03788422
CID:720694
PubChem ID:2773402
Update Time:2024-12-09
3-Ethoxycarbonyl-5-nitrophenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Ethoxycarbonyl-5-nitrophenyl)boronic acid
- 3-(Ethoxycarbonyl)-5-nitrobenzeneboronic acid
- 3-Ethoxycarbonyl-5-nitrophenylboronic acid
- 1-Ethyl 3-borono-5-nitrobenzoate (ACI)
- [3-(Ethoxycarbonyl)-5-nitrophenyl]boronic acid
- MFCD03788422
- DB-010579
- STR08853
- W16747
- J-512413
- (3-Ethoxycarbonyl-5-nitrophenyl)boronicacid
- DTXSID40378437
- 3-(ethoxycarbonyl)-5-nitrophenylboronic acid
- AKOS015838799
- SCHEMBL6651446
- (3-(ethoxycarbonyl)-5-nitrophenyl)boronic acid
- CS-W012832
- 850568-37-5
- AB15995
-
- MDL: MFCD03788422
- Inchi: 1S/C9H10BNO6/c1-2-17-9(12)6-3-7(10(13)14)5-8(4-6)11(15)16/h3-5,13-14H,2H2,1H3
- InChI Key: JTIBFRZYCUDXOK-UHFFFAOYSA-N
- SMILES: O=C(C1C=C([N+](=O)[O-])C=C(B(O)O)C=1)OCC
Computed Properties
- Exact Mass: 239.06000
- Monoisotopic Mass: 239.0601172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Melting Point: 158-163°C
- PSA: 112.58000
- LogP: -0.02550
3-Ethoxycarbonyl-5-nitrophenylboronic acid Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R36/37/38
3-Ethoxycarbonyl-5-nitrophenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E895020-100mg |
3-Ethoxycarbonyl-5-nitrophenylboronic acid |
850568-37-5 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | E895020-250mg |
3-Ethoxycarbonyl-5-nitrophenylboronic acid |
850568-37-5 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | E895020-500mg |
3-Ethoxycarbonyl-5-nitrophenylboronic acid |
850568-37-5 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | E895020-1g |
3-Ethoxycarbonyl-5-nitrophenylboronic acid |
850568-37-5 | 1g |
$98.00 | 2023-05-18 | ||
| Chemenu | CM134143-1g |
3-(Ethoxycarbonyl)-5-nitrobenzeneboronic acid |
850568-37-5 | 95% | 1g |
$82 | 2022-08-31 | |
| Chemenu | CM134143-5g |
3-(Ethoxycarbonyl)-5-nitrobenzeneboronic acid |
850568-37-5 | 95% | 5g |
$70 | 2023-02-18 | |
| Chemenu | CM134143-10g |
3-(Ethoxycarbonyl)-5-nitrobenzeneboronic acid |
850568-37-5 | 95% | 10g |
$129 | 2023-02-18 | |
| Chemenu | CM134143-25g |
3-(Ethoxycarbonyl)-5-nitrobenzeneboronic acid |
850568-37-5 | 95% | 25g |
$279 | 2023-02-18 | |
| Chemenu | CM134143-100g |
3-(Ethoxycarbonyl)-5-nitrobenzeneboronic acid |
850568-37-5 | 95% | 100g |
$765 | 2022-08-31 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030168-1g |
3-Ethoxycarbonyl-5-nitrophenylboronic acid |
850568-37-5 | 98% | 1g |
¥39 | 2024-05-21 |
3-Ethoxycarbonyl-5-nitrophenylboronic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
850568-37-5 (3-Ethoxycarbonyl-5-nitrophenylboronic acid) Related Products
- 117342-20-8([3-(methoxycarbonyl)-5-nitrophenyl]boronic acid)
- 101084-81-5(5-nitro-3-carboxyphenylboronic acid)
- 380430-62-6(3-Benzyloxycarbonyl-5-nitrophenylboronic acid)
- 618-71-3(Ethyl 3,5-dinitrobenzoate)
- 1150114-61-6(4-(Isopropoxycarbonyl)-2-nitrophenylboronic Acid)
- 85107-54-6(4-Carboxy-2-nitrophenylboronic acid)
- 85107-55-7((4-(methoxycarbonyl)-2-nitrophenyl)boronic acid)
- 5785-70-6(4-Ethoxycarbonyl-2-nitrophenylboronic acid)
- 850568-58-0((4-Benzyloxycarbonyl-2-nitro)phenylboronic acid)
- 85107-56-8((4-(Methoxycarbonyl)-3-nitrophenyl)boronic acid)
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